Cas no 105942-17-4 (1,3-Benzodioxole, 5,5'-[oxybis(methylene)]bis[6-(2-propenyl)-)

• Product Name: 1,3-Benzodioxole, 5,5'-[oxybis(methylene)]bis[6-(2-propenyl)-
• CAS No: 105942-17-4
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 1166712
• PubChem ID: 71333946
• Update Time: 2025-04-20

1,3-Benzodioxole, 5,5'-[oxybis(methylene)]bis[6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5,5'-[oxybis(methylene)]bis[6-(2-propenyl)-
• 5-prop-2-enyl-6-[(6-prop-2-enyl-1,3-benzodioxol-5-yl)methoxymethyl]-1,3-benzodioxole
• 5,5'-[Oxybis(methylene)]bis[6-(prop-2-en-1-yl)-2H-1,3-benzodioxole]
• 105942-17-4
• DTXSID90762125

• Inchi： 1S/C22H22O5/c1-3-5-15-7-19-21(26-13-24-19)9-17(15)11-23-12-18-10-22-20(25-14-27-22)8-16(18)6-4-2/h3-4,7-10H,1-2,5-6,11-14H2
• InChI Key： MWJWMCPKSQTYPI-UHFFFAOYSA-N
• SMILES： O(CC1C=C2C(=CC=1CC=C)OCO2)CC1C=C2C(=CC=1CC=C)OCO2

Computed Properties

• Exact Mass: 366.14672380g/mol
• Monoisotopic Mass: 366.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.2Ų